Atrazine Mercapturate
Atrazine Mercapturate
Atrazine mercapturate is a major, glutathione-derived metabolite of atrazine (Item No. 13375), an herbicide that is effective in controlling a broad range of weeds. Atrazine has been reported to cause cancer in certain laboratory animals, have diverse effects on the reproductive system in animals and humans, and disrupt the normal function of the endocrine system. Atrazine mercapturate is readily measured in urine samples.
Brand Name:
Vulcanchem
CAS No.:
138722-96-0
VCID:
VC0029267
InChI:
InChI=1S/C13H22N6O3S/c1-5-14-11-17-12(15-7(2)3)19-13(18-11)23-6-9(10(21)22)16-8(4)20/h7,9H,5-6H2,1-4H3,(H,16,20)(H,21,22)(H2,14,15,17,18,19)/t9-/m0/s1
SMILES:
CCNC1=NC(=NC(=N1)SCC(C(=O)O)NC(=O)C)NC(C)C
Molecular Formula:
C13H22N6O3S
Molecular Weight:
342.42 g/mol
Atrazine Mercapturate
CAS No.: 138722-96-0
Reference Standards
VCID: VC0029267
Molecular Formula: C13H22N6O3S
Molecular Weight: 342.42 g/mol
| CAS No. | 138722-96-0 |
|---|---|
| Product Name | Atrazine Mercapturate |
| Molecular Formula | C13H22N6O3S |
| Molecular Weight | 342.42 g/mol |
| IUPAC Name | (2R)-2-acetamido-3-[[4-(ethylamino)-6-(propan-2-ylamino)-1,3,5-triazin-2-yl]sulfanyl]propanoic acid |
| Standard InChI | InChI=1S/C13H22N6O3S/c1-5-14-11-17-12(15-7(2)3)19-13(18-11)23-6-9(10(21)22)16-8(4)20/h7,9H,5-6H2,1-4H3,(H,16,20)(H,21,22)(H2,14,15,17,18,19)/t9-/m0/s1 |
| Standard InChIKey | JYBXBVCDDNBLJW-VIFPVBQESA-N |
| Isomeric SMILES | CCNC1=NC(=NC(=N1)SC[C@@H](C(=O)O)NC(=O)C)NC(C)C |
| SMILES | CCNC1=NC(=NC(=N1)SCC(C(=O)O)NC(=O)C)NC(C)C |
| Canonical SMILES | CCNC1=NC(=NC(=N1)SCC(C(=O)O)NC(=O)C)NC(C)C |
| Appearance | Assay:≥98%A crystalline solid |
| Description | Atrazine mercapturate is a major, glutathione-derived metabolite of atrazine (Item No. 13375), an herbicide that is effective in controlling a broad range of weeds. Atrazine has been reported to cause cancer in certain laboratory animals, have diverse effects on the reproductive system in animals and humans, and disrupt the normal function of the endocrine system. Atrazine mercapturate is readily measured in urine samples. |
| Synonyms | N-Acetyl-S-[4-(ethylamino)-6-[(1-methylethyl)amino]-1,3,5-triazin-2-yl]-L-cysteine; ATR-Mercap; |
| PubChem Compound | 178512 |
| Last Modified | Nov 11 2021 |
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